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Compound of Interest

Compound Name: 1-Adamantaneethanol

Cat. No.: B128954

An In-depth Technical Guide to 1-
Adamantaneethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 1-Adamantaneethanol (also known as 2-(1-adamantyl)ethanol). The
unique lipophilic and rigid structure of the adamantane cage makes its derivatives, including 1-
Adamantaneethanol, promising candidates in medicinal chemistry and materials science. This
document summarizes key data, proposes experimental methodologies, and visualizes
potential mechanisms of action to support further research and development.

Core Physical and Chemical Properties

The fundamental properties of 1-Adamantaneethanol are summarized in the tables below.
This data is essential for its handling, characterization, and application in experimental settings.

General and Physical Properties
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Property Value Reference
Molecular Formula C12H200 [1112113114]
Molecular Weight 180.29 g/mol [1112]14]
Appearance White crystalline powder/solid [31[5]
Melting Point 66-69 °C [2][6]
Boiling Point No information available [5]
Solubility Sparingly soluble in water [3]

pKa (Predicted) 15.32 +0.10 [3]

Chemical Identifiers

Identifier Value

CAS Number 6240-11-5

inChi INChl=1S/C12H200/c13-2-1-12-6-9-3-10(7-
12)5-11(4-9)8-12/h9-11,13H,1-8H2

SMILES ClC2CcC3ccricce(ce)(c3)eco

Experimental Protocols

Detailed experimental procedures are crucial for the synthesis and analysis of 1-

Adamantaneethanol. While specific literature on the synthesis of 1-Adamantaneethanol is

not abundant, a plausible synthetic route involves the reduction of 1-adamantaneacetic acid or

its corresponding ester.

Proposed Synthesis of 1-Adamantaneethanol

Principle: This proposed protocol describes the synthesis of 1-Adamantaneethanol via the

reduction of 1-adamantaneacetic acid using a strong reducing agent like lithium aluminum

hydride (LiAlIH4). This is a standard method for converting carboxylic acids to primary alcohols.

Materials:
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» 1-Adamantaneacetic acid

e Lithium aluminum hydride (LiAIH4)

e Anhydrous diethyl ether or tetrahydrofuran (THF)
e 10% Sulfuric acid (H2SOa4)

o Saturated sodium chloride solution (brine)

¢ Anhydrous magnesium sulfate (MgSOQOa)

» Round-bottom flask with a reflux condenser
e Dropping funnel

e Magnetic stirrer

e Separatory funnel

» Rotary evaporator

Procedure:

 In adry, nitrogen-flushed round-bottom flask equipped with a reflux condenser and magnetic
stirrer, suspend lithium aluminum hydride (1.2 equivalents) in anhydrous diethyl ether.

e Dissolve 1-adamantaneacetic acid (1 equivalent) in anhydrous diethyl ether and add it
dropwise to the LiAlH4 suspension via a dropping funnel at 0 °C (ice bath).

 After the addition is complete, allow the reaction mixture to warm to room temperature and
then reflux for 4 hours.

e Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlHa by the slow,
dropwise addition of water, followed by 15% sodium hydroxide solution, and then more
water.

o Filter the resulting aluminum salts and wash the solid with diethyl ether.
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» Combine the organic filtrates and wash with 10% sulfuric acid, water, and finally with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to yield crude 1-Adamantaneethanol.

e The crude product can be purified by recrystallization from a suitable solvent like hexane.

Note: This is a proposed protocol based on standard chemical transformations and should be
adapted and optimized under appropriate laboratory safety precautions.

Biological Activity and Potential Mechanisms of
Action

1-Adamantaneethanol has demonstrated notable biological activities, particularly as an
antimicrobial and anti-inflammatory agent.

Antimicrobial Activity

Derivatives of adamantane are known for their antimicrobial properties. 1-Adamantaneethanol
has been shown to inhibit the growth of Staphylococcus species, including methicillin-resistant
strains. The lipophilic nature of the adamantane cage is believed to play a crucial role in its
mechanism of action.

A plausible mechanism involves the disruption of the bacterial cell membrane's integrity. The
bulky, non-polar adamantyl group may insert into the lipid bilayer, altering its fluidity and
permeability, which can lead to leakage of cellular contents and ultimately cell death.
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Caption: Plausible antimicrobial mechanism of 1-Adamantaneethanol.

Anti-inflammatory Activity

1-Adamantaneethanol has also been reported to exhibit anti-inflammatory effects through the
inhibition of prostaglandin synthesis. Prostaglandins are key mediators of inflammation, and
their synthesis is catalyzed by cyclooxygenase (COX) enzymes.

The proposed mechanism of action is the inhibition of COX enzymes (COX-1 and COX-2),
which blocks the conversion of arachidonic acid to prostaglandin Hz, a crucial precursor for
various pro-inflammatory prostaglandins. This mode of action is similar to that of non-steroidal
anti-inflammatory drugs (NSAIDs).
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Caption: Proposed inhibition of the prostaglandin synthesis pathway.

Safety and Handling

Precautionary Statements: P261, P262 (Avoid breathing dust and avoid contact with eyes, skin,
and clothing). Incompatible Materials: Strong oxidizing agents, strong acids, acid halides.[3][6]
Storage: Store in a dry, cool, and well-ventilated place with the container tightly closed.

This guide is intended for informational purposes for research and development professionals.
All experimental work should be conducted in a controlled laboratory setting with appropriate
safety measures in place.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b128954?utm_src=pdf-body-img
https://www.mdpi.com/1422-0067/22/14/7394
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946924/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

